N-(4-(benzo[d]oxazol-2-yl)phenyl)-2-(ethylsulfonyl)benzamide

• IUPAC Name: N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-ethylsulfonylbenzamide
• InChI: InChI=1S/C22H18N2O4S/c1-2-29(26,27)20-10-6-3-7-17(20)21(25)23-16-13-11-15(12-14-16)22-24-18-8-4-5-9-19(18)28-22/h3-14H,2H2,1H3,(H,23,25)
• InChI Key: OGIUMNNFLBTOBN-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C22H18N2O4S
• Molecular Weight: 406.5 g/mol

Description

N-(4-(benzo[d]oxazol-2-yl)phenyl)-2-(ethylsulfonyl)benzamide, also known as BDP-9066, is a small molecule inhibitor that has gained attention for its potential therapeutic applications in various diseases.

Scientific Research Applications

Antimalarial and Antiviral Potential

Research on sulfonamide derivatives, including compounds structurally related to N-(4-(benzo[d]oxazol-2-yl)phenyl)-2-(ethylsulfonyl)benzamide, has shown significant antimalarial activity. A study highlighted the synthesis and in vitro antimalarial activity of sulfonamides, with some showing excellent activity due to specific moieties attached to the sulfonamide ring system. Theoretical calculations and molecular docking studies also suggested these compounds could have potential applications against SARS-CoV-2 by binding to the virus's main protease and spike glycoprotein, indicating broader antiviral applications (Fahim & Ismael, 2021).

Cardiac Electrophysiological Activity

Sulfonamides and related compounds have been explored for their potential in treating arrhythmias. A study described the synthesis of N-substituted imidazolylbenzamides or benzene-sulfonamides, showing comparable potency to known selective class III agents in vitro. These compounds, particularly N-[2-(Diethylamino)ethyl]-4-(1H-imidazol-1-yl)benzamide, demonstrated effectiveness in vivo models of reentrant arrhythmias, suggesting their utility as cardiac electrophysiological agents (Morgan et al., 1990).

Oxidative Metabolism in Drug Development

The metabolism of novel antidepressants has been studied, revealing the roles of various cytochrome P450 enzymes in the oxidative metabolism of these compounds. This research aids in understanding the metabolic pathways and potential interactions of new therapeutic agents, including those with a benzamide structure (Hvenegaard et al., 2012).

Insecticidal Activity

Compounds with unique chemical structures, including the sulfonylalkyl group, have shown strong insecticidal activity against lepidopterous pests. Flubendiamide, for example, demonstrates the potential for novel insecticides with unique modes of action, which could be beneficial for integrated pest management programs (Tohnishi et al., 2005).

Antimicrobial and Antitubercular Agents

Sulfonamide derivatives have been synthesized and evaluated for their antimicrobial and antitubercular activities. Novel sulfonyl derivatives and isopropyl thiazole-based compounds exhibited moderate to significant activity against bacterial and fungal strains, with some showing excellent activity against Mycobacterium tuberculosis, indicating their potential as antimicrobial and antitubercular agents (Kumar et al., 2013).